Cas no 207981-44-0 ((2,5-difluorophenyl)thiourea)
(2,5-Difluorophenyl)thiourea is a fluorinated thiourea derivative characterized by its unique structural and electronic properties. The presence of fluorine substituents at the 2- and 5-positions of the phenyl ring enhances its reactivity and stability, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to act as a versatile building block. Its thiourea moiety facilitates strong hydrogen bonding and coordination, enabling applications in catalysis and molecular recognition. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes.
(2,5-difluorophenyl)thiourea structure
Product name:(2,5-difluorophenyl)thiourea
(2,5-difluorophenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-Difluorophenyl)thiourea
- (2,5-Difluorophenyl)thiourea
- 1-(2,5-Difluorophenyl)-2-thiourea
- 2,4-DIFLUOROPHENYL ISOCYANATE
- 2,5-difluorophenyl thiourea
- N-(2,5-Difluorophenyl)thiourea
- AKOS005207159
- EN300-87367
- PS-8439
- N-(2,5-Difluorophenyl)-thiourea
- (2,5-Difluorophenyl)thiourea, 97%
- s11971
- DTXSID30378946
- 1-[2,5-bis(fluoranyl)phenyl]thiourea
- J-013634
- (2, 5-difluorophenyl)thiourea
- AM20030320
- 2,5-DIFLUOROPHENYLTHIOUREA
- Thiourea, N-(2,5-difluorophenyl)-
- F8882-1173
- MFCD00041152
- SCHEMBL145336
- A814917
- J-522833
- 207981-44-0
- JBWSNSWRTOFDBM-UHFFFAOYSA-N
- FT-0610368
- (2,5-difluorophenyl)thiourea
-
- MDL： MFCD00041152
- Inchi： InChI=1S/C7H6F2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
- InChI Key： JBWSNSWRTOFDBM-UHFFFAOYSA-N
- SMILES： FC1=CC(NC(N)=S)=C(F)C=C1
Computed Properties
- Exact Mass: 188.02200
- Monoisotopic Mass: 188.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.493
- Melting Point: 140-144 °C (lit.)
- Boiling Point: 248.6 ºC at 760 mmHg
- Flash Point: 104.1 ºC
- Refractive Index: 1.663
- PSA: 70.14000
- LogP: 2.39360
(2,5-difluorophenyl)thiourea Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S22-S36/37
-
Hazardous Material Identification：
- Packing Group：III
- HazardClass：6.1
- Hazard Level：6.1
- Packing Group：III
- Risk Phrases：R22
- PackingGroup：III
- Safety Term：6.1
(2,5-difluorophenyl)thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(2,5-difluorophenyl)thiourea Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023521-5g |
(2,5-difluorophenyl)thiourea |
207981-44-0 | 97% | 5g |
￥1217 | 2024-05-25 | |
| Key Organics Ltd | PS-8439-50MG |
1-(2,5-Difluorophenyl)-2-thiourea |
207981-44-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Enamine | EN300-87367-0.25g |
(2,5-difluorophenyl)thiourea |
207981-44-0 | 95.0% | 0.25g |
$19.0 | 2025-02-19 | |
| Life Chemicals | F8882-1173-2.5g |
(2,5-difluorophenyl)thiourea |
207981-44-0 | 95%+ | 2.5g |
$84.0 | 2023-09-06 | |
| Apollo Scientific | PC4131-5g |
1-(2,5-Difluorophenyl)-2-thiourea |
207981-44-0 | 97% | 5g |
£49.00 | 2023-09-02 | |
| Life Chemicals | F8882-1173-1g |
(2,5-difluorophenyl)thiourea |
207981-44-0 | 95%+ | 1g |
$42.0 | 2023-09-06 | |
| Ambeed | A217465-250mg |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 97% | 250mg |
$30.0 | 2025-02-28 | |
| abcr | AB150002-10 g |
1-(2,5-Difluorophenyl)-2-thiourea; 97% |
207981-44-0 | 10 g |
€400.10 | 2023-07-20 | ||
| Apollo Scientific | PC4131-1g |
1-(2,5-Difluorophenyl)-2-thiourea |
207981-44-0 | 97% | 1g |
£16.00 | 2023-09-02 | |
| Fluorochem | 210042-2g |
1-(2,5-Difluorophenyl)thiourea |
207981-44-0 | 95% | 2g |
￡56.00 | 2022-02-28 |
(2,5-difluorophenyl)thiourea Related Literature
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
207981-44-0 ((2,5-difluorophenyl)thiourea) Related Products
- 141-90-2(2-Thiouracil)
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- 645-48-7((phenylamino)thiourea)
- 102-08-9(1,3-diphenylthiourea)
- 2293-07-4((4-methoxyphenyl)thiourea)
- 1768-59-8((E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid)
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Recommended suppliers
atkchemica
(CAS:207981-44-0)(2,5-difluorophenyl)thiourea
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:207981-44-0)(2,5-difluorophenyl)thiourea
Purity:99%
Quantity:10g
Price ($):237.0